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Compound of Interest

Compound Name: LH-846

Cat. No.: B1675232

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental use of
LH-846, a selective inhibitor of Casein Kinase 1 delta (CK1d). The information is compiled to
assist researchers in the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

LH-846, with the chemical name N-(5-Chloro-6-methyl-2-benzothiazolyl)benzeneacetamide, is
a synthetic compound used in cell signaling research.[1] A summary of its key physical and
chemical properties is presented below.
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Property Value Source
CAS Number 639052-78-1 [1]
Molecular Formula C16H13CIN20S [1]
Molecular Weight 316.8 g/mol [1]
Appearance White to beige powder [1]
Purity >98% (HPLC) [1]

N Soluble to 100 mM in DMSO.
Solubility _ [11[2]
Soluble to 5 mg/mL in DMF.

Storage Temperature -20°C [1]
o Shipped at ambient
Shipping Temperature [1]
temperature.

Safety and Handling Guidelines

LH-846 is intended for in vitro research use only and is not for use in humans or for diagnostic
or therapeutic purposes.[1] As with any chemical compound, appropriate safety precautions
should be taken.

Hazard Identification

LH-846 is classified as having acute oral toxicity (Category 4) and may cause long-lasting
harmful effects to aquatic life.[1]

e Hazard Statements:
o H302: Harmful if swallowed.[1]

o H413: May cause long lasting harmful effects to aquatic life.[1]

Precautionary Measures

The following safety phrases and handling precautions should be observed:
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Safety Phrase Description Source

S22 Do not breathe dust. [1]
Avoid contact with skin and

S24/25 [1]
eyes.

Wear suitable protective
S36/37/39 clothing, gloves and eye/face [1]

protection.

General Handling Precautions:

Work in a well-ventilated area.

Avoid generating dust.

Use personal protective equipment (PPE), including a lab coat, safety glasses, and
chemical-resistant gloves.

Wash hands thoroughly after handling.

First Aid Measures

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor
if you feel unwell.

e If on Skin: Wash with plenty of soap and water.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Toxicological Information

Detailed toxicological studies on LH-846 are not widely available in the public domain.
However, the available information indicates potential for toxic fumes upon combustion.[3] The
primary known hazard is acute oral toxicity.[1]
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Experimental Protocols
Stock Solution Preparation

For in vitro experiments, a stock solution of LH-846 can be prepared by dissolving the
compound in DMSO to a concentration of up to 100 mM.[1]

Protocol:

Accurately weigh the required amount of LH-846 powder.

Add the appropriate volume of DMSO to achieve the desired concentration.

If necessary, gentle heating and/or sonication can be used to aid dissolution.[4]

Store the stock solution at -20°C.

Working Solution Preparation for In Vitro Experiments

For cell-based assays, the stock solution should be diluted to the desired working
concentration using the appropriate cell culture medium. It is recommended to prepare working
solutions fresh for each experiment.

In Vivo Experiment Solution Preparation

For in vivo experiments, it is recommended to prepare the dosing solution fresh on the day of
use.[4] The specific formulation will depend on the animal model and route of administration. A
general protocol for preparing a solution for in vivo use is as follows:

e Add each solvent one by one to the LH-846 powder.[4] A suggested starting point for
formulation could involve a mixture of solvents such as DMSO and saline, with the
percentages of each solvent adjusted based on solubility and toxicity considerations.

e Ensure complete dissolution, using heat and/or sonication if necessary.[4]

Example Experimental Use: Inhibition of CKIo-
dependent Phosphorylation
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LH-846 has been used to inhibit the CKId-dependent phosphorylation of the PER1 protein in
HEK293T cells at concentrations of 3 or 10 pM.[4]

Mechanism of Action and Signaling Pathway

LH-846 is a selective inhibitor of Casein Kinase 1 delta (CK19).[1] CK1d is a serine/threonine
kinase that plays a crucial role in the regulation of the circadian rhythm by phosphorylating the
PERL1 protein, leading to its degradation.[1][2] By inhibiting CK1d, LH-846 prevents the
phosphorylation and subsequent degradation of PER1, which can lengthen the circadian
period.[2][5]

Kinase Selectivity

LH-846 exhibits selectivity for CK1d over other related kinases.

Kinase ICs0 Source
CK13 290 nM [2][4]
CKle 1.3 uM [2][4]
CKla 2.5 uM [2]14]
CK2 No inhibitory activity [2][5]

Signaling Pathway Diagram

The following diagram illustrates the role of CK19d in the circadian rhythm pathway and the
inhibitory effect of LH-846.
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Caption: LH-846 inhibits CK1d-mediated phosphorylation and degradation of PER protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LH-846: A Technical Guide to Safety and Handling for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675232#|h-846-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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